Cas no 27430-61-1 (1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide)

• Product Name: 1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide
• CAS No: 27430-61-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 251173
• Update Time: 2024-01-26

1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide
• Benzimidazole,5-methoxy-2-methyl-, 3-oxide (8CI)
• Benzimidazole,5-methoxy-2-methyl-,3-oxide(8CI)
• 1H-Benzimidazole, 5-methoxy-2-methyl-, 3-oxide

• Inchi： 1S/C9H10N2O2/c1-6-10-8-4-3-7(13-2)5-9(8)11(6)12/h3-5,10H,1-2H3
• InChI Key： ICYQXXBODCTISL-UHFFFAOYSA-N
• SMILES： C1(C)NC2=CC=C(OC)C=C2[N+]=1[O-]

Computed Properties

• Exact Mass: 178.074
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 386.7±34.0 °C(Predicted)
• pka: -6.11±0.14(Predicted)